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Compound of Interest

Compound Name: Dibutyltin dibromide

Cat. No.: B1583654

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dibutyltin dibromide ((CsH9)2SnBr2), an organotin compound, serves as a significant
intermediate and catalyst in a variety of chemical syntheses. Understanding its structural
formula and bonding characteristics is paramount for its effective application and for the
development of new tin-based compounds. This guide provides a comprehensive overview of
the structural and bonding properties of dibutyltin dibromide, supported by available
physicochemical data and detailed experimental context. While a definitive crystal structure
from X-ray diffraction analysis is not publicly available, this document synthesizes information
from analogous compounds and spectroscopic methods to present a robust model of its
molecular architecture.

Structural Formula and Molecular Geometry

Dibutyltin dibromide consists of a central tin (Sn) atom covalently bonded to two n-butyl
groups (-CaHo) and two bromine (Br) atoms.[1] The tin atom is in the +4 oxidation state. The
molecular formula is CsH1sBr2Sn.[2]

Based on the principles of VSEPR theory and data from related diorganotin dihalides, the
geometry around the central tin atom is predicted to be tetrahedral. The two butyl groups and
two bromine atoms are arranged around the tin center to minimize electron pair repulsion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1583654
https://www.scbt.com/p/dibutyltin-dibromide-996-08-7
https://www.benchchem.com/product/b1583654#dibutyltin-dibromide-structural-formula-and-bonding
https://www.benchchem.com/product/b1583654#dibutyltin-dibromide-structural-formula-and-bonding
https://www.benchchem.com/product/b1583654#dibutyltin-dibromide-structural-formula-and-bonding
https://www.benchchem.com/product/b1583654#dibutyltin-dibromide-structural-formula-and-bonding
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583654?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

